Cas no 394655-13-1 (1H-1,5-Benzodiazepine,2-(2-furanyl)-2,3,4,5-tetrahydro-)

• Product Name: 1H-1,5-Benzodiazepine,2-(2-furanyl)-2,3,4,5-tetrahydro-
• CAS No: 394655-13-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD06245353
• CID: 312519
• PubChem ID: 2771649
• Update Time: 2025-04-19

1H-1,5-Benzodiazepine,2-(2-furanyl)-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,5-Benzodiazepine,2-(2-furanyl)-2,3,4,5-tetrahydro-
• 2-(Fur-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• 4-(furan-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• GL-0057
• 394655-13-1
• 2-(2-furyl)-2,3,4,5-tetrahydro-1h-1,5-benzodiazepine
• DTXSID50377996
• MFCD06245353
• 2-(Furan-2-yl)-2,3,4,5-tetrahydro-1H-benzo[b][1,4]diazepine
• 2-(furan-2-yl)-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
• AKOS005254647

• MDL： MFCD06245353
• Inchi： 1S/C13H14N2O/c1-2-5-11-10(4-1)14-8-7-12(15-11)13-6-3-9-16-13/h1-6,9,12,14-15H,7-8H2
• InChI Key： GFIUPJNYBUXKTD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1CCNC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 214.11100
• Monoisotopic Mass: 395.986896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 67.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.47
• Boiling Point: 491.4 °C at 760 mmHg
• Flash Point: 251 °C
• Refractive Index: 1.553
• PSA: 37.20000
• LogP: 3.52440

1H-1,5-Benzodiazepine,2-(2-furanyl)-2,3,4,5-tetrahydro- Security Information

• Hazardous Material Identification：